Cas no 979-32-8 (Estradiol valerate)

Estradiol valerate, the valerate of estradiol, is a long-acting estrogen preparation with similar effects to estradiol. It can maintain for 2 weeks after injection. It has positive and negative feedback regulating effects on hypothalamus adenohypophysis, and indirectly affects follicle development and ovulation; Promote the development of female sexual organs and secondary sexual characteristics; It can promote endometrial hyperplasia and repair, promote cervical gland epithelial cell proliferation, increase cervical mucus secretion, help sperm penetration, improve menopausal symptoms, and reduce the occurrence of osteoporosis and cardiovascular disease in menopausal women< Br>

Estradiol valerate structure

Product Name:Estradiol valerate

CAS No:979-32-8

Molecular Formula:C₂₃H₃₂O₃

Molecular Weight:356.498387336731

MDL:MFCD00056541

CID:40440

PubChem ID:13791

Estradiol valerate Properties

Names and Identifiers

- 1,3,5(10)-ESTRATRIEN-3,17B-DIOL-17-VALERATE
- 1,3,5(10)-ESTRATRIEN-3,17-BETA-DIOL 17-VALERATE
- 1,3,5(10)-ESTRATRIENE-3,17BETA-DIOL 17-PENTANOATE
- 1,3,5[10]-ESTRATRIENE-3,17BETA-DIOL 17-VALERATE
- 17B-ESTRADIOL-17-VALERATE
- 17B-ESTRADIOL VALERATE
- 17-BETA-ESTRADIOL 17-VALERATE
- 17BETA-ESTRADIOL VALERATE
- BETA-ESTRADIOL 17-VALERATE
- DIHYDROFOLLICULIN VALERATE
- ESTRADIOL VALERATE
- 3,5(10)-triene-3,17-diol(17-beta)-estra-17-pentanoate
- atladiol
- b-estradiol17-valerate
- deladiol
- delahormoneunimatic
- delestrogen
- delestrogen4x
- dura-estradiol
- estradiol17-beta-valerate
- Estradiol 17-Valerate
- Estradiol valerianate
- ESTRADIOL-17-VALERATE, 17B-(RG)
- Estradiol-17-valerate
- 1,3,5(10)-Estratriene-3,17b-diol 17-pentanote
- Neofollin
- Estraval
- Progynova
- Femogex
- Progynon-Depot
- Oestradiol valerate
- Climaval
- Pharlon
- Duratrad
- Estate
- Exten strone
- Repo-Estra
- Depo estro med
- Delestrogen 4X
- Estraval PA
- Estraval 2X
- Delahormone unimatic
- Depo-Estro-Med
- Femogen-L.A.
- Primogyna
- Gynokadin
- Ronfase
- Pelanin
- Merimono
- Cyclocur
- Postoval
- Nuvelle
- Estradiol Depot
- Primogyn-Depot
- Gynogen L.A. 20
- Gynogen L.A. 40
- Gynog
- Estradiol valerate (6CI)
- Estradiol, 17-valerate (7CI, 8CI)
- 3-Hydroxy-17β-valeroyloxyestra-1,3,5(10)-triene
- Dura-Estradiol
- E2 valerate
- Estra-1,3,5(10)-triene-3,17β-diol 17-valerate
- Estradiol 17β-valerate
- Estradiol valerat
- Gynogen LA
- Gynogen LA 40
- Meriestra
- NSC 17590
- Oestradiol valerinate
- Pelanin Depot
- Primofol-Depot
- Valergen
- Valest
- β-Estradiol 17-valerate
- Estradiol valerate
- NCGC00094673-01
- Valerate d'estradiol [INN-French]
- GTPL7655
- Gynogen L.A. 10
- Deladumone
- SR-01000003061-3
- NSC-17590
- ESTRADIOL VALERATE [EP MONOGRAPH]
- ESTRADIOL VALERATE [VANDF]
- Deladumone (TN)
- NCGC00018166-14
- Estradiol-17-valerate; 1,3,5(10)-Estratriene-3,17b-diol 17-pentanote
- Estroval-10
- ESTRADIOL VALERATE [GREEN BOOK]
- Opera_ID_444
- ESTRADIOL, 17-VALERATE
- component of Ditate
- DTXSID8023004
- Estradiol 17beta-valerate
- ESTRADIOL VALERATE [USP MONOGRAPH]
- CAS-979-32-8
- AB00382980_15
- Estradiol valerate (VAN)
- CHEBI:31561
- Estradiol valerate (JAN/USP/INN)
- Gynogen L.A.10
- MFCD00056541
- (17.beta.)-Estra-1,3,5(10)-triene-3,17-diol 17-valerate
- (1S,3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl pentanoate
- Estradiol 17.beta.-valerate
- Altadiol
- OKG364O896
- component of Mal-O-Fem L.A
- estradiol-valerate
- ESTRADIOL VALERATE [WHO-DD]
- s3149
- Q5401768
- Estradiol valerate (Standard)
- Valerato de estradiol
- 3-Hydroxy-17beta-valeroyloxyestra-1,3,5(10)-trien
- NCGC00018166-02
- ESTRADIOL VALERATE [JAN]
- [(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] pentanoate
- [(13S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] pentanoate
- (17beta)-3-hydroxyestra-1,3,5(10)-trien-17-yl valerate
- ESTRADIOL VALERATE (EP MONOGRAPH)
- ESTRA-1,3,5(10)-TRIENE-3,17-DIOL(17.BETA.)-, 17-PENTANOATE
- SR-01000003061
- EINECS 213-559-2
- Estra-1,3,5(10)-triene-3,17-diol(17beta)-, 17-pentanoate
- estradiol valeriante
- DB13956
- (17beta)-3-hydroxyestra-1(10),2,4-trien-17-yl pentanoate
- MLS001146931
- UNII-OKG364O896
- CS-0694761
- Estradiol valerate [USP:INN:BAN:JAN]
- HMS3259C12
- Estradiol valerate for system suitability
- EN300-23841039
- -Estradiol 17-valerate
- BRD-K66766661-001-19-2
- DITATE-DS COMPONENT ESTRADIOL VALERATE
- Valerato de estradiol [INN-Spanish]
- Valerate d'estradiol
- NSC17590
- MLS000028449
- Valerato de estradiol (INN-Spanish)
- ESTRADIOL VALERATE [USP-RS]
- Estra-1,5(10)-triene-3,17-diol (17.beta.)-, 17-pentanoate
- ESTRADIOL VALERATE [MART.]
- CCRIS 5571
- ST075188
- Estradiol valerate ICRS
- HY-B0672R
- (8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl pentanoate
- KS-5213
- DTXCID903004
- 17-pentanoyl-estra-1,3,5(10)-triene-3,17beta-diol
- ESTRADIOL VALERATE (USP-RS)
- HMS2232L17
- CPD000058346
- LMST02010039
- ESTRADIOL VALERATE [ORANGE BOOK]
- E0876
- B-Estradiol 17-valerate
- component of Deluteval 2X
- Estra-1,3,5(10)-triene-3,17-diol (17-beta)-, 17-pentanoate
- AKOS005267158
- Valerate d'estradiol (INN-French)
- ESTRADIOL VALERATE (MART.)
- 979-32-8
- ESTRADIOL VALERATE COMPONENT OF DITATE-DS
- 1,3,5(10)-Estratriene-3,17beta-diol 17-pentanote
- 3-Hydroxy-17beta-valeroyloxyestra-1,3,5(10)-triene
- BCP11918
- HY-B0672
- Estradioli valeras (INN-Latin)
- SMR000058346
- Estradioli valeras [INN-Latin]
- CCG-221130
- ESTRADIOL VALERATE (USP MONOGRAPH)
- Estradiol valerate (USP:INN:BAN:JAN)
- .beta.-estradiol 17-valerate
- D01413
- Q-201506
- (1S,11S,14S,15S,10R)-5-hydroxy-15-methyltetracyclo[8.7.0.0<2,7>.0<11,15>]hepta deca-2,4,6-trien-14-yl pentanoate
- FD12049
- Oestradiol-17b-valerate
- Estradioli valeras
- CHEMBL1511
- ESTRADIOL 17-VALERATE [MI]
- Tox21_111312
- ESTRADIOL VALERATE [INN]
- SCHEMBL40563
- HMS3715B21
- Estra-1,3,5(10)-triene-3,17beta-diol 17-petanoate
- Estra-1,3,5(10)-triene-3,17-diol (17.beta.)-, 17-pentanoate
- NC00560
- +Expand
- MDL： MFCD00056541
- InChIKey： RSEPBGGWRJCQGY-RBRWEJTLSA-N
- Inchi： 1S/C23H32O3/c1-3-4-5-22(25)26-21-11-10-20-19-8-6-15-14-16(24)7-9-17(15)18(19)12-13-23(20,21)2/h7,9,14,18-21,24H,3-6,8,10-13H2,1-2H3/t18-,19-,20+,21+,23+/m1/s1
- SMILES： C[C@@]12[C@@H](OC(=O)CCCC)CC[C@H]1[C@@H]1CCC3C=C(C=CC=3[C@H]1CC2)O
- BRN： 2480357

Computed Properties

Exact Mass: 356.23500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 356.235145
Heavy Atom Count: 26
Complexity: 518
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6
Tautomer Count: 9
Surface Charge: 0
Topological Polar Surface Area: 46.5

Experimental Properties

LogP: 5.35030
PSA: 46.53000
Merck: 3703
Refractive Index: 1.4700 (estimate)
Boiling Point: 486.2°C at 760 mmHg
Melting Point: 146.0 to 150.0 deg-C
Flash Point: 191.1°C
Color/Form: Powder
Specific Rotation: +41.0° - +47.0° (c=2, CHCl3)
Density: 1.1024 (rough estimate)

Estradiol valerate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Aaron	AR0037H0-250mg	3-Hydroxy-17β-valeroyloxyestra-1,3,5(10)-trien	979-32-8	98%	250mg	$5.00	2024-07-18
abcr	AB400505-1 g	Estradiol valerate, 97%; .	979-32-8	97%	1 g	€132.70	2023-07-19
Chemenu	CM256044-10g	(8R,9S,13S,14S,17S)-3-Hydroxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl pentanoate	979-32-8	97%	10g	$143	2023-01-18
Enamine	EN300-23841039-0.05g		979-32-8	95%	0.05g	$148.0	2024-06-19
eNovation Chemicals LLC	D783607-1g	Estradiol valerate	979-32-8	97%	1g	$200	2022-09-07
Key Organics Ltd	KS-5213-1MG	Estradiol valerate	979-32-8	>97%	1mg	£36.00	2023-09-07
MedChemExpress	HY-B0672-10mM*1mLinDMSO	Estradiol valerate	979-32-8	99.76%	10mM*1mLinDMSO	￥715	2023-07-26
S e l l e c k ZHONG GUO	S3149-50mg	Estradiol valerate	979-32-8	99.83%	50mg	¥792.31	2023-09-15
TRC	E888860-500mg	Estradiol 17-Valerate	979-32-8		500mg	$ 81.00	2023-09-07
BAI LING WEI Technology Co., Ltd.	359847-1G	β-Estradiol 17-valerate, 98%	979-32-8	98%	1G	￥ 1378	2022-04-26

Estradiol valerate Synthesis

Synthetic Circuit 1

63042-28-4

979-32-8

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 2 h, rt → 45 °C; 45 °C → 20 °C
1.2 Solvents: Water ; 20 °C → 10 °C; 1.5 h, 10 °C

Reference

: Improved process for preparation of estradiol valerate and novel crystalline form a of estradiol divalerate

, India, , ,

Synthetic Circuit 2

63042-28-4

979-32-8

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; rt → 45 °C; 2 h, 40 - 45 °C; 45 °C → 25 °C
1.2 Solvents: Water ; 20 - 25 °C

Reference

: Improved process for preparation of estradiol valerate and a novel crystalline form a of estradiol divalerate

, World Intellectual Property Organization, , ,

Synthetic Circuit 3

50-28-2

109-52-4

979-32-8

Reaction Conditions

1.1 Solvents: Toluene
1.2 -
1.3 Catalysts: Triacylglycerol lipase ; 72 h, 55 °C

Reference

: Regioselective enzymatic synthesis of estradiol 17-fatty acid esters

Rustoy, Eduardo M.; Arias, Ignacio E. Ruiz; Baldessari, Alicia, ARKIVOC (Gainesville, 2005, (2005), 175-188